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Compound of Interest
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Cat. No.: B1603633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of barium
periodate, with a primary focus on the experimentally determined structure of pentabarium
diperiodate (Basl2012). While crystallographic data for barium metaperiodate (Ba(I0a4)z) is not
readily available in the refereed literature, this guide also discusses potential structural
analogues. The information presented herein is intended to be a valuable resource for
researchers in materials science, inorganic chemistry, and drug development, offering insights
into the synthesis, structural characteristics, and experimental determination of these
compounds.

Introduction to Barium Periodates

Barium periodates are inorganic compounds composed of barium cations (Ba2*) and
periodate anions. The periodate anion can exist in various forms, leading to different
stoichiometries and crystal structures for barium periodates. The two most common forms are
the metaperiodate (104~) and the orthoperiodate (106°~). This guide will primarily focus on the
orthoperiodate form, for which detailed crystallographic data has been published.

Crystal Structure of Pentabarium Diperiodate
(Basl2012)
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The crystal structure of pentabarium diperiodate, with the chemical formula Basl2012, has been
determined from powder X-ray diffraction data.[1][2] This compound is a significant phase
observed in the study of barium-iodine-oxygen systems.

Crystallographic Data

The crystallographic data for Basl2012 has been determined through Rietveld refinement of
powder X-ray diffraction data.[1][2] The key structural parameters are summarized in the table

below.
Parameter Value Reference
Chemical Formula Basl2012 [1][2]
Crystal System Orthorhombic [1][2]
Space Group Pnma (No. 62) [1112]
Lattice Parameters a=19.7474(2) A [1][2]
b = 5.9006(1) A [1][2]
c=10.5773(1) A [1][2]
Unit Cell Volume 1232.70(6) A3 [1]

) Not explicitly stated, but can
Formula Units (2)

be inferred
Calculated Density Not explicitly stated
R-Bragg 1.0% [1][2]

Structural Description

The crystal structure of Basl2012 is characterized by layers of barium and iodine atoms that
form nearly pentagonal channels.[1][2] The iodine atoms are at the center of two distinct 10e
octahedra.[1][2]

Experimental Protocols
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Synthesis of Basl2012

Two primary methods for the synthesis of Basl2012 have been reported:

Method 1: Thermal Decomposition of Barium lodide A straightforward method involves the
thermal decomposition of barium iodide (Balz2) in the air at 650 °C.[1] This reaction is reported
to be quantitative.[1]

Method 2: Precipitation and Calcination This method involves the reaction of aqueous solutions
of barium hydroxide octahydrate (Ba(OH)2-:8H20) and periodic acid (HslOs) in a 5:3 molar ratio.

[1]

Solutions of Ba(OH)2-8H20 and HslOs are mixed to form a precipitate.[1]
e The precipitate is decanted and washed with distilled water.[1]

e To enhance crystallite size, a small amount of Rb20 can be added as a mineralizer to the
wet precipitate.[1][2]

e The mixture is dried at 200 °C, resulting in an amorphous powder.[1]

e The amorphous powder is then heated to approximately 700 °C to form crystalline Basl2012.

[1]

Crystal Structure Determination

The crystal structure of Basl2O12 was determined from conventional laboratory X-ray powder
diffraction (XRD) data.[1][2]

o Data Collection: A well-resolved XRD pattern of the powdered sample was obtained.

o Structure Solution: A real-space structure solution approach was employed to determine the
initial crystal structure.[1][2]

o Structure Refinement: A Rietveld refinement was subsequently performed to refine the
structural parameters, including lattice parameters and atomic positions.[1][2]
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Barium Metaperiodate (Ba(lO4)2): A Note on
Available Data

As of the current literature survey, a definitive, experimentally determined crystal structure for
barium metaperiodate, Ba(lOa4)z, is not available. Chemical databases such as PubChem list
the compound with the molecular formula Bal=Os, but do not provide crystallographic
information.

However, insights into the potential crystal structure of Ba(lO4)2 can be drawn from isostructural
compounds. Barium pertechnetate, Ba[TcOas]z, has been found to crystallize in the
orthorhombic space group Fddd. Given the chemical similarities between the pertechnetate
(TcO4™) and periodate (1047) anions, it is plausible that Ba(IO4)2 could adopt a similar crystal
structure. This remains a hypothesis pending experimental verification.

Visualizations

To aid in the understanding of the experimental and logical workflows, the following diagrams
are provided.
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Caption: Experimental workflow for the synthesis and crystal structure determination of
Basl2012.
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Caption: Logical relationship between different forms of barium periodate and their data
availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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